Cas no 625394-45-8 (benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 625394-45-8
• MF: C₁₆H₁₄BrNO₃
• MW: 348.19126367569
• CID: 5628212
• PubChem ID: 69060122
• Update Time: 2025-10-24

benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 625394-45-8
• Benzyl 8-bromo-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• EN300-28298201
• SCHEMBL4482242

• Inchi： 1S/C16H14BrNO3/c17-13-7-4-8-14-15(13)20-10-9-18(14)16(19)21-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： YBPXZVRIXZBPMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.01571g/mol
• Monoisotopic Mass: 347.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Exploring the Properties and Applications of Benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 625394-45-8)

Benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 625394-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of the bromo substituent at the 8-position and the benzyl carboxylate moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzoxazine derivatives has surged due to their potential in designing novel therapeutic agents. Researchers are particularly interested in the 8-bromo variant for its unique electronic properties, which facilitate cross-coupling reactions—a hot topic in modern organic synthesis. The compound's CAS No. 625394-45-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed applications of benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is its role in the development of central nervous system (CNS) drugs. The benzoxazine core is structurally similar to several neurotransmitter modulators, sparking interest in its potential to treat neurological disorders. This aligns with the growing public focus on mental health and neurodegenerative diseases, such as Alzheimer's and Parkinson's.

From a synthetic perspective, the bromo group in this compound offers versatility. It serves as a handle for further functionalization via palladium-catalyzed reactions, a technique widely explored in the pharmaceutical industry. This adaptability makes CAS No. 625394-45-8 a sought-after building block for medicinal chemists aiming to create libraries of bioactive molecules.

Environmental and sustainability concerns have also influenced research around this compound. Scientists are investigating greener synthesis routes for benzoxazine derivatives, including benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate, to reduce reliance on hazardous reagents. This trend resonates with the broader push for green chemistry—a frequently searched term in scientific and industrial circles.

In material science, the benzoxazine framework has shown promise in creating high-performance polymers. While the 8-bromo derivative is primarily studied for pharmaceutical applications, its structural features could inspire innovations in polymer chemistry, such as flame-resistant coatings or adhesives. This interdisciplinary potential makes CAS No. 625394-45-8 a compound worth watching.

For researchers sourcing this chemical, purity and stability are critical. The benzyl carboxylate group in benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate requires careful handling to prevent hydrolysis, a common challenge noted in lab forums. Storage under inert conditions is often recommended to maintain its integrity.

In summary, benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 625394-45-8) exemplifies the intersection of synthetic utility and biomedical potential. Its role in CNS drug discovery, coupled with its adaptability in organic synthesis, positions it as a compound of enduring interest. As scientific inquiries into benzoxazine chemistry expand, this molecule will likely remain a focal point for innovation.